Cas no 72845-16-0 (Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-)

72845-16-0 structure
Product name:Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-
Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-
- 2-hydroxy-2-(2-hydroxyethyl)butanedioic acid
- SCHEMBL18283303
- 72845-16-0
- DTXSID70709073
-
- Inchi: InChI=1S/C6H10O6/c7-2-1-6(12,5(10)11)3-4(8)9/h7,12H,1-3H2,(H,8,9)(H,10,11)
- InChI Key: NEKCGUDYCRXAAK-UHFFFAOYSA-N
- SMILES: C(CO)C(CC(=O)O)(C(=O)O)O
Computed Properties
- Exact Mass: 178.0477
- Monoisotopic Mass: 178.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
- XLogP3: -1.8
Experimental Properties
- PSA: 115.06
Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)- Related Literature
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Zhiliang Cheng,Ajlan Al Zaki,Ian W. Jones,Henry K. Hall, Jr.,Craig A. Aspinwall,Andrew Tsourkas Chem. Commun., 2014,50, 2502-2504
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Ping Tong Food Funct., 2020,11, 628-639
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
72845-16-0 (Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-) Related Products
- 77-92-9(Citric acid)
- 77-95-2(D(-)-Quinic Acid)
- 3012-65-5(Diammonium hydrogen citrate)
- 866-83-1(Potassium Citrate Monobasic)
- 5949-29-1(Citric acid monohydrate)
- 6100-05-6(Potassium citrate monohydrate)
- 10402-15-0(Copper Citrate)
- 7778-49-6(Potassium citrate)
- 1123-28-0(1-Hydroxycyclohexanecarboxylic acid)
- 6205-14-7(Hydroxycitric Acid (Technical Grade))
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